Cas no 13228-37-0 (1H-Indole, 2-butyl-)

• Product name: 1H-Indole, 2-butyl-
• CAS No: 13228-37-0
• MF: C₁₂H₁₅N
• MW: 173.2542
• CID: 1229816
• PubChem ID: 10920996

1H-Indole, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-butyl-
• butylindole
• 2-butyl-1H-indole
• 13228-37-0
• CLYFXKBQNAQDOJ-UHFFFAOYSA-N
• 2-n-butyl indole
• SCHEMBL3193911
• 2-butylindole
• E83696

• Inchi： InChI=1S/C12H15N/c1-2-3-7-11-9-10-6-4-5-8-12(10)13-11/h4-6,8-9,13H,2-3,7H2,1H3
• InChI Key： CLYFXKBQNAQDOJ-UHFFFAOYSA-N
• SMILES： CCCCC1=CC2=CC=CC=C2N1

Computed Properties

• Exact Mass: 173.12055
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 15.79

Additional information on 1H-Indole, 2-butyl-

测试